4-cinnamyl-N-(3,5-dimethoxyphenyl)-1-piperazinecarbothioamide

• Molecular Formula: C22H27N3O2S
• Molecular Weight: 397.5 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C22H27N3O2S/c1-26-20-15-19(16-21(17-20)27-2)23-22(28)25-13-11-24(12-14-25)10-6-9-18-7-4-3-5-8-18/h3-9,15-17H,10-14H2,1-2H3,(H,23,28)/b9-6+
• InChI Key: JAFQAOSQKDLMQS-RMKNXTFCSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1)NC(=S)N2CCN(CC2)C/C=C/C3=CC=CC=C3)OC
• SMILES: COC1=CC(=CC(=C1)NC(=S)N2CCN(CC2)CC=CC3=CC=CC=C3)OC

Description

4-cinnamyl-N-(3,5-dimethoxyphenyl)-1-piperazinecarbothioamide is a compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound exhibits various pharmacological properties, which make it a promising candidate for drug development.

Scientific Research Applications

Anticancer Properties

A compound closely related to 4-cinnamyl-N-(3,5-dimethoxyphenyl)-1-piperazinecarbothioamide has shown promise in anticancer research. Specifically, a 4-(3,5-dimethoxyphenyl)-N-(7-fluoro-3-methoxyquinoxalin-2-yl)piperazine-1-carboxamide compound demonstrated effectiveness in inducing apoptosis in cancer cells, downregulating Bcl-2 protein levels, and causing G2/M cell cycle arrest. It also exhibited synergistic effects with other anticancer agents and inhibited tumor growth in xenograft models (Lee et al., 2013).

Cerebrovascular Disorder Treatment

Compounds structurally similar to 4-cinnamyl-N-(3,5-dimethoxyphenyl)-1-piperazinecarbothioamide have been studied for their potential in treating cerebrovascular disorders. A study on 11-[4-(cinnamyl)-1-piperazinyl]-6,11-dihydrodibenz[b,e]oxepin derivatives found that certain compounds showed protective activities against complete ischemia, hypoxia, lipid peroxidation, and convulsions, suggesting potential therapeutic applications (Kurokawa et al., 1991).

Antimicrobial and Anti-Proliferative Activities

A study on 1,3,4-Oxadiazole N-Mannich bases, which includes derivatives similar to 4-cinnamyl-N-(3,5-dimethoxyphenyl)-1-piperazinecarbothioamide, revealed broad-spectrum antibacterial activities and potent anti-proliferative activity against various cancer cell lines. This suggests potential utility in antimicrobial and cancer treatments (Al-Wahaibi et al., 2021).

Synthesis and Structural Studies

Research has also focused on the synthesis and structural analysis of compounds like 4-cinnamyl-N-(3,5-dimethoxyphenyl)-1-piperazinecarbothioamide. Studies have detailed the synthesis processes and crystal structure analysis, providing foundational knowledge for potential pharmacological applications (Zhong et al., 2018).